Cas no 482653-69-0 ((4-Methyl-5-phenyl-4 H -[1,2,4]triazol-3-ylsulfanyl)-acetic acid)

• Product Name: (4-Methyl-5-phenyl-4 H -[1,2,4]triazol-3-ylsulfanyl)-acetic acid
• CAS No: 482653-69-0
• MF: C₁₁H₁₁N₃O₂S
• MW: 249.288940668106
• CID: 3058636
• PubChem ID: 865589
• Update Time: 2025-05-23

(4-Methyl-5-phenyl-4 H -[1,2,4]triazol-3-ylsulfanyl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• (4-Methyl-5-phenyl-4 H -[1,2,4]triazol-3-ylsulfanyl)-acetic acid
• STK347117
• (4-Methyl-5-phenyl-4H-[1,2,4]triazol-3-ylsulfany)-acetic acid
• Z55118892
• 2-(4-methyl-5-phenyl-1,2,4-triazol-3-ylthio)acetic acid
• (4-Methyl-5-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetic acid
• [(4-methyl-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetic acid
• 482653-69-0
• BRD-K57073452-001-01-5
• 2-[(4-methyl-5-phenyl-4h-1,2,4-triazol-3-yl)sulfanyl]acetic acid
• 2-[(4-methyl-5-phenyl-1,2,4-triazol-3-yl)sulfanyl]acetic acid
• 2-((4-Methyl-5-phenyl-4H-1,2,4-triazol-3-yl)thio)acetic acid
• CBKinase1_020012
• CBKinase1_007612
• 2-((4-Methyl-5-phenyl-4H-1,2,4-triazol-3-yl)thio)aceticacid
• [(4-METHYL-5-PHENYL-1,2,4-TRIAZOL-3-YL)SULFANYL]ACETIC ACID
• (4-methyl-5-phenyl-4 h-[1,2,4]triazol-3-ylsulfanyl)-acetic acid
• AKOS000104370

• MDL： MFCD02588755
• Inchi： 1S/C11H11N3O2S/c1-14-10(8-5-3-2-4-6-8)12-13-11(14)17-7-9(15)16/h2-6H,7H2,1H3,(H,15,16)
• InChI Key： XFLPLILYLZYALY-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=NN=C(C2C=CC=CC=2)N1C

Computed Properties

• Exact Mass: 249.05719778Da
• Monoisotopic Mass: 249.05719778Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 93.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on (4-Methyl-5-phenyl-4 H -[1,2,4]triazol-3-ylsulfanyl)-acetic acid

Introduction to CAS No 482653-69-0: (4-Methyl-5-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetic acid

CAS No 482653-69-0, also known as (4-Methyl-5-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetic acid, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a triazole ring with a sulfanyl group and an acetic acid moiety. The triazole ring, a five-membered aromatic heterocycle containing three nitrogen atoms, is a key structural feature that contributes to the compound's stability and reactivity.

Recent studies have highlighted the potential of CAS No 482653-69-0 in various applications, particularly in the development of novel pharmaceutical agents. The triazole moiety is known for its ability to form hydrogen bonds and participate in π-interactions, making it a valuable component in drug design. Additionally, the sulfanyl group introduces sulfur-based interactions, which can enhance the compound's bioavailability and target specificity.

The synthesis of (4-Methyl-5-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetic acid involves a multi-step process that typically begins with the preparation of the triazole ring. This is followed by the introduction of the sulfanyl group and the acetic acid moiety through carefully controlled reactions. The use of advanced catalytic systems and green chemistry principles has significantly improved the efficiency and sustainability of this synthesis pathway.

One of the most promising areas of research for this compound is its potential as an antimicrobial agent. Studies have shown that CAS No 482653-69-0 exhibits potent activity against a wide range of bacterial and fungal pathogens. This is attributed to its ability to disrupt cellular membranes and inhibit key enzymatic pathways essential for microbial survival.

Furthermore, CAS No 482653-69-0 has demonstrated potential in the field of cancer therapy. Preclinical studies have indicated that this compound can selectively target cancer cells while sparing healthy tissue, making it a candidate for further investigation in oncology research.

The pharmacokinetic properties of (4-Methyl